Cas no 2304634-55-5 (3-Cyclobutoxy-4-(Difluoromethoxy)Phenylboronic Acid(WX650128))

• Product Name: 3-Cyclobutoxy-4-(Difluoromethoxy)Phenylboronic Acid(WX650128)
• CAS No: 2304634-55-5
• MF: C₁₁H₁₃BF₂O₄
• MW: 258.026330709457
• CID: 5223493
• Update Time: 2026-03-07

3-Cyclobutoxy-4-(Difluoromethoxy)Phenylboronic Acid(WX650128) Chemical and Physical Properties

Names and Identifiers

• 3-Cyclobutoxy-4-(Difluoromethoxy)Phenylboronic Acid(WX650128)
• 3-CYCLOBUTOXY-4-(DIFLUOROMETHOXY)PHENYLBORONIC ACID

• Inchi： 1S/C11H13BF2O4/c13-11(14)18-9-5-4-7(12(15)16)6-10(9)17-8-2-1-3-8/h4-6,8,11,15-16H,1-3H2
• InChI Key： VDMBUNAJYSYRJJ-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(OC(F)F)C(OC2CCC2)=C1)(O)O

Additional information on 3-Cyclobutoxy-4-(Difluoromethoxy)Phenylboronic Acid(WX650128)

3-Cyclobutoxy-4-(Difluoromethoxy)Phenylboronic Acid (WX650128): A Comprehensive Overview

3-Cyclobutoxy-4-(Difluoromethoxy)Phenylboronic Acid, also known as WX650128 and identified by the CAS number 2304634-55-5, is a highly specialized organic compound with significant applications in the field of chemical synthesis and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical processes. The molecule consists of a phenyl ring substituted with a cyclobutoxy group at the 3-position and a difluoromethoxy group at the 4-position, with a boronic acid functionality attached to the phenyl ring. This combination of substituents imparts distinctive electronic and steric properties, making it a valuable building block in various synthetic pathways.

The synthesis of WX650128 typically involves multi-step organic reactions, including nucleophilic aromatic substitution, Friedel-Crafts alkylation, and boronate esterification. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. For instance, researchers have employed palladium-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig amination, to integrate the cyclobutoxy and difluoromethoxy groups onto the phenyl ring with high precision. These methods not only improve yield but also minimize byproduct formation, aligning with green chemistry principles.

WX650128 has found applications in drug discovery, where its unique structure serves as a scaffold for developing bioactive molecules. The compound's ability to undergo various coupling reactions makes it an ideal candidate for constructing complex molecular architectures. For example, its boronic acid functionality enables Suzuki-Miyaura cross-coupling reactions, facilitating the attachment of diverse substituents to the phenyl ring. This versatility has been exploited in the development of novel kinase inhibitors and GPCR modulators, which are currently under preclinical evaluation.

In addition to its role in pharmaceuticals, WX650128 has shown promise in materials science. Its electronic properties make it suitable for use in organic electronics, particularly as a component in light-emitting diodes (LEDs) and photovoltaic devices. Recent studies have demonstrated that incorporating WX650128-derived materials into these devices can enhance their efficiency and stability under operational conditions. The compound's ability to form stable π-conjugated systems contributes significantly to these improvements.

The structural integrity of WX650128 is further enhanced by its substituents' electronic effects. The electron-withdrawing nature of the difluoromethoxy group increases the electrophilicity of the phenyl ring, facilitating nucleophilic attacks during synthesis. Conversely, the cyclobutoxy group introduces steric hindrance, which can be exploited to control reaction selectivity. This balance of electronic and steric effects makes WX650128 a versatile tool in organic synthesis.

The latest research on WX650128 has focused on its potential as a precursor for bioconjugate chemistry. By modifying its substituents or incorporating additional functional groups, scientists aim to develop molecules with enhanced bioavailability and targeting capabilities. For instance, attaching polyethylene glycol (PEG) chains to WX650128-derived structures has been shown to improve their solubility and reduce immunogenicity, making them more suitable for therapeutic applications.

In conclusion, 3-Cyclobutoxy-4-(Difluoromethoxy)Phenylboronic Acid (WX650128), with CAS number 2304634-55-5, represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure enables participation in various chemical reactions, making it an invaluable asset in modern synthetic chemistry. As research continues to uncover new possibilities for this compound, its role in advancing drug discovery and materials science is expected to grow significantly.